5-(4-tert-butylphenyl)-2,4-dimethylpentanoic acid
Description
The compound “5-(4-tert-butylphenyl)-2,4-dimethylpentanoic acid” is a complex organic molecule. It contains a pentanoic acid group, which is a five-carbon chain with a carboxylic acid (-COOH) group at one end. It also has a 4-tert-butylphenyl group attached to the fifth carbon of the pentanoic acid chain. The tert-butyl group is a bulky group often used in organic chemistry to protect reactive sites or to influence the stereochemistry of reactions .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the phenyl ring, the bulky tert-butyl group, and the long carbon chain of the pentanoic acid. The presence of the carboxylic acid group would make this compound polar and capable of participating in hydrogen bonding .Chemical Reactions Analysis
The compound could potentially undergo a variety of chemical reactions. The carboxylic acid group could react with bases to form salts, or with alcohols to form esters. The phenyl ring could undergo electrophilic aromatic substitution reactions .Physical and Chemical Properties Analysis
Again, without specific data, we can only make general predictions about the physical and chemical properties of this compound. The presence of the carboxylic acid group would likely make this compound relatively polar and capable of forming hydrogen bonds. This could influence its solubility, boiling point, and melting point .Safety and Hazards
Future Directions
The potential applications of “5-(4-tert-butylphenyl)-2,4-dimethylpentanoic acid” would likely depend on its physical and chemical properties, as well as its reactivity. It could potentially be used as a building block for the synthesis of more complex molecules, or it could have potential applications in fields like materials science or medicinal chemistry .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(4-tert-butylphenyl)-2,4-dimethylpentanoic acid involves the reaction of 4-tert-butylbenzaldehyde with 2,4-pentanedione to form 5-(4-tert-butylphenyl)-2,4-pentanedione, which is then converted to the final product through a series of reactions.", "Starting Materials": [ "4-tert-butylbenzaldehyde", "2,4-pentanedione", "Sodium ethoxide", "Methanol", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Acetic anhydride", "Sodium acetate", "Acetic acid", "Sodium borohydride", "Methanol", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Sodium bicarbonate", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: 4-tert-butylbenzaldehyde is reacted with 2,4-pentanedione in the presence of sodium ethoxide in methanol to form 5-(4-tert-butylphenyl)-2,4-pentanedione.", "Step 2: 5-(4-tert-butylphenyl)-2,4-pentanedione is then reacted with hydrochloric acid and sodium hydroxide in methanol to form the corresponding carboxylic acid.", "Step 3: The carboxylic acid is then reacted with acetic anhydride and sodium acetate in acetic acid to form the corresponding acyl chloride.", "Step 4: The acyl chloride is then reduced with sodium borohydride in methanol to form the corresponding alcohol.", "Step 5: The alcohol is then oxidized with hydrochloric acid and sodium hydroxide in methanol to form the corresponding aldehyde.", "Step 6: The aldehyde is then reacted with sodium bicarbonate and ethyl acetate in water to form the final product, 5-(4-tert-butylphenyl)-2,4-dimethylpentanoic acid." ] } | |
CAS No. |
2354080-45-6 |
Molecular Formula |
C17H26O2 |
Molecular Weight |
262.4 |
Purity |
95 |
Origin of Product |
United States |
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